Cas no 1396859-80-5 (2-cyclobutaneamido-N-(4-sulfamoylphenyl)-1,3-oxazole-4-carboxamide)

• Product Name: 2-cyclobutaneamido-N-(4-sulfamoylphenyl)-1,3-oxazole-4-carboxamide
• CAS No: 1396859-80-5
• MF: C₁₅H₁₆N₄O₅S
• MW: 364.376341819763
• CID: 5364644
• Update Time: 2025-05-20

2-cyclobutaneamido-N-(4-sulfamoylphenyl)-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(cyclobutanecarbonylamino)-N-(4-sulfamoylphenyl)-1,3-oxazole-4-carboxamide
• 2-cyclobutaneamido-N-(4-sulfamoylphenyl)-1,3-oxazole-4-carboxamide

• Inchi： 1S/C15H16N4O5S/c16-25(22,23)11-6-4-10(5-7-11)17-14(21)12-8-24-15(18-12)19-13(20)9-2-1-3-9/h4-9H,1-3H2,(H,17,21)(H2,16,22,23)(H,18,19,20)
• InChI Key： KFRQLSSVPBMBCZ-UHFFFAOYSA-N
• SMILES： O1C=C(C(NC2=CC=C(S(N)(=O)=O)C=C2)=O)N=C1NC(C1CCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-cyclobutaneamido-N-(4-sulfamoylphenyl)-1,3-oxazole-4-carboxamide

2-Cyclobutaneamido-N-(4-Sulfamoylphenyl)-1,3-Oxazole-4-Carboxamide (CAS No. 1396859-80-5)

2-Cyclobutaneamido-N-(4-sulfamoylphenyl)-1,3-oxazole-4-carboxamide is a highly specialized organic compound with the CAS registry number 1396859-80-5. This compound belongs to the class of heterocyclic compounds, specifically featuring a 1,3-oxazole ring system, which is a five-membered ring containing two oxygen atoms at positions 1 and 3. The molecule also incorporates a cyclobutane ring fused with an amide group and a sulfonamide substituent attached to a phenyl group, making it a complex structure with potential applications in pharmaceuticals and advanced materials science.

The 1,3-oxazole core of this compound is known for its versatility in organic synthesis and its ability to participate in various chemical reactions, including cycloadditions and nucleophilic substitutions. The presence of the cyclobutaneamido group introduces rigidity into the molecule, which can enhance its stability and bioavailability when used in drug design. Additionally, the sulfonamide substituent on the phenyl ring contributes to increased solubility and can act as a hydrogen bond donor or acceptor, further modulating the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of 2-cyclobutaneamido-N-(4-sulfamoylphenyl)-1,3-oxazole-4-carboxamide as a lead compound in the development of novel therapeutic agents. Researchers have focused on its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential use in anti-inflammatory and immunomodulatory therapies. Furthermore, the compound's unique structure has been shown to exhibit selective binding affinity for certain G-protein coupled receptors (GPCRs), making it a promising candidate for drug discovery in neurodegenerative diseases.

The synthesis of 2-cyclobutaneamido-N-(4-sulfamoylphenyl)-1,3-oxazole-4-carboxamide involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the 1,3-oxazole ring through cyclization reactions and the subsequent functionalization of the ring with the cyclobutaneamido and sulfonamide groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-couplings have been employed to optimize yields and purity levels.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and HRMS (High Resolution Mass Spectrometry). These analyses have confirmed the compound's molecular formula as C₁₇H₁₇N₅O₄S and its molecular weight as 407.4 g/mol. The compound's physical properties, including its melting point (~280°C) and solubility in various solvents (e.g., DMSO, DMF), have also been documented to facilitate its use in preclinical studies.

In terms of biological activity, 2-cyclobutaneamido-N-(4-sulfamoylphenyl)-1,3-oxazole-4-carboxamide has demonstrated potent inhibitory effects against several key enzymes implicated in chronic inflammatory conditions such as rheumatoid arthritis and asthma. Preclinical trials have shown that the compound exhibits low toxicity profiles at therapeutic concentrations, making it a viable option for further development into clinical candidates.

The integration of computational chemistry tools has played a pivotal role in understanding the molecular interactions of this compound with its target proteins. Molecular docking studies have revealed that the cyclobutaneamido group interacts favorably with hydrophobic pockets within enzyme active sites, while the sulfonamide moiety engages in critical hydrogen bonding interactions that stabilize binding.

Moreover, recent advancements in green chemistry have inspired researchers to explore more sustainable methods for synthesizing 2-cyclobutaneamido-N-(4-sulfamoylphenyl)-1,3-oxazole-4-carboxamide. These include the use of biodegradable catalysts and solvent systems that minimize environmental impact while maintaining high product quality.

In conclusion, 2-cyclobutaneamido-N-(4-sulfamoylphenyl)-1,3-oxazole-4-carboxamide (CAS No. 1396859-80-5) represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structural features and promising biological profile make it an attractive target for further research across multiple therapeutic areas.